3-Methylcyclohexanol
3-Methylcyclohexanol
3-Methylcyclohexanol, also known as hexahydro-M-cresol, belongs to the class of organic compounds known as cyclohexanols. Cyclohexanols are compounds containing an alcohol group attached to a cyclohexane ring. 3-Methylcyclohexanol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3-methylcyclohexanol is primarily located in the cytoplasm. Outside of the human body, 3-methylcyclohexanol can be found in fats and oils and herbs and spices. This makes 3-methylcyclohexanol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
591-23-1
VCID:
VC0165635
InChI:
InChI=1S/C7H14O/c1-6-3-2-4-7(8)5-6/h6-8H,2-5H2,1H3
SMILES:
CC1CCCC(C1)O
Molecular Formula:
C7H14O
Molecular Weight:
114.19 g/mol
3-Methylcyclohexanol
CAS No.: 591-23-1
Reference Standards
VCID: VC0165635
Molecular Formula: C7H14O
Molecular Weight: 114.19 g/mol
| CAS No. | 591-23-1 |
|---|---|
| Product Name | 3-Methylcyclohexanol |
| Molecular Formula | C7H14O |
| Molecular Weight | 114.19 g/mol |
| IUPAC Name | 3-methylcyclohexan-1-ol |
| Standard InChI | InChI=1S/C7H14O/c1-6-3-2-4-7(8)5-6/h6-8H,2-5H2,1H3 |
| Standard InChIKey | HTSABYAWKQAHBT-UHFFFAOYSA-N |
| SMILES | CC1CCCC(C1)O |
| Canonical SMILES | CC1CCCC(C1)O |
| Boiling Point | 174 °C |
| Density | Relative density (water = 1): 0.92 |
| Flash Point | 62 °C c.c. |
| Melting Point | -5.5 °C (cis-isomer) |
| Physical Description | COLOURLESS VISCOUS LIQUID. |
| Description | 3-Methylcyclohexanol, also known as hexahydro-M-cresol, belongs to the class of organic compounds known as cyclohexanols. Cyclohexanols are compounds containing an alcohol group attached to a cyclohexane ring. 3-Methylcyclohexanol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3-methylcyclohexanol is primarily located in the cytoplasm. Outside of the human body, 3-methylcyclohexanol can be found in fats and oils and herbs and spices. This makes 3-methylcyclohexanol a potential biomarker for the consumption of these food products. |
| Synonyms | 3-methylcyclohexanol 3-methylcyclohexanol, (1R-cis)-isomer 3-methylcyclohexanol, (1R-trans)-isomer 3-methylcyclohexanol, (1S-cis)-isomer 3-methylcyclohexanol, (cis-(+-))-isomer 3-methylcyclohexanol, (trans-(+-))-isomer 3-methylcyclohexanol, cis-isomer 3-methylcyclohexanol, trans-isome |
| PubChem Compound | 11566 |
| Last Modified | Nov 11 2021 |
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